Synthesis of α-iodoketals from methyl ketonesvia sustainable and orthogonal tandem catalysis†

Organic & Biomolecular Chemistry Pub Date: 2012-12-19 DOI: 10.1039/C2OB27028E

Abstract

A highly efficient method for the direct synthesis of α-iodoketals from methyl ketones has been developed via sustainable integration of orthogonal tandem catalytic reactions: copper(II) oxide catalyzed iodination reaction and the subsequent excess or regenerated iodine catalyzed regioselective ketalization reaction.

Graphical abstract: Synthesis of α-iodoketals from methyl ketones via sustainable and orthogonal tandem catalysis
Synthesis of α-iodoketals from methyl ketonesvia sustainable and orthogonal tandem catalysis†
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